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Compound of Interest

Compound Name: CVN293

Cat. No.: B15136992 Get Quote

Disclaimer: CVN293 is an investigational compound. This guide is based on best practices for

handling potent, non-hazardous small molecule compounds in a research setting, as a specific

Safety Data Sheet (SDS) is not publicly available. A thorough risk assessment should be

conducted by the user before handling this compound.

CVN293 is an investigational, highly selective oral inhibitor of the potassium two-pore domain

channel subfamily K member 13 (KCNK13). It is being developed for the treatment of

neurodegenerative disorders by targeting neuroinflammation. As a potent bioactive molecule,

appropriate safety precautions are necessary during handling to minimize exposure risk to

researchers and laboratory personnel.

Personal Protective Equipment (PPE)
The recommended personal protective equipment for handling CVN293 in a laboratory setting

is summarized below. This is based on the assumption that the compound is a solid (powder)

at room temperature and has an unknown toxicological profile.
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PPE Category Item
Specifications and
Recommendations

Eye Protection Safety Goggles

Should be worn at all times

when handling the compound

to protect against splashes or

airborne particles.

Hand Protection Nitrile Gloves

Double gloving is

recommended, especially

when handling the pure

compound. Change gloves

immediately if contaminated.

Body Protection Laboratory Coat
A dedicated lab coat should be

worn over personal clothing.

Respiratory Protection N95 Respirator or better

Recommended when handling

the powder outside of a

certified chemical fume hood

or biological safety cabinet to

prevent inhalation of airborne

particles.

Experimental Protocol: Weighing and Solubilizing
CVN293
This protocol outlines the steps for safely weighing and preparing a stock solution of CVN293.

Materials:

CVN293 powder

Analytical balance

Weighing paper or boat

Spatula
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Appropriate solvent (e.g., DMSO)

Vortex mixer

Calibrated pipettes

Conical tubes or vials

Procedure:

Preparation:

Ensure the analytical balance is clean, calibrated, and located within a chemical fume

hood or a ventilated balance enclosure.

Don all required PPE as specified in the table above.

Weighing:

Place a clean weighing paper or boat on the analytical balance and tare.

Carefully transfer the desired amount of CVN293 powder onto the weighing paper using a

clean spatula.

Record the exact weight of the compound.

Solubilization:

Transfer the weighed CVN293 powder into an appropriate conical tube or vial.

Using a calibrated pipette, add the calculated volume of the desired solvent (e.g., DMSO)

to achieve the target stock solution concentration.

Securely cap the tube or vial.

Vortex the solution until the compound is completely dissolved. Gentle warming may be

required for some compounds, but this should be tested for CVN293's stability.

Storage:
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Clearly label the stock solution with the compound name, concentration, solvent, date of

preparation, and your initials.

Store the stock solution at the recommended temperature (typically -20°C or -80°C) to

maintain stability.

Operational and Disposal Plans
Handling and Storage:

CVN293 should be handled in a well-ventilated area, preferably within a certified chemical

fume hood, especially when working with the solid form to avoid dust generation.

Store the compound in a tightly sealed container in a cool, dry, and dark place as

recommended by the supplier.

Access to the compound should be restricted to authorized personnel.

Spill Management:

In case of a small spill of the powder, gently cover it with a damp paper towel to avoid raising

dust.

Wipe the area with a suitable cleaning agent (e.g., 70% ethanol), working from the outside of

the spill inwards.

For liquid spills, absorb with an inert material (e.g., spill pillows or vermiculite).

All contaminated materials should be collected in a sealed bag and disposed of as chemical

waste.

Disposal:

All waste materials contaminated with CVN293, including empty containers, used gloves,

weighing paper, and pipette tips, must be disposed of as hazardous chemical waste.

Follow your institution's and local regulations for chemical waste disposal.[1][2]
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Do not dispose of CVN293 down the drain or in the regular trash.[1]

Workflow and Safety Diagram
The following diagram illustrates the key steps and safety considerations for handling CVN293
in a laboratory setting.
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Caption: Workflow for safe handling of CVN293.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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